Cas no 1240527-76-7 ((2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride)

• Product Name: (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride
• CAS No: 1240527-76-7
• MF: C₁₃H₂₂Cl₂N₄
• MW: 305.246580600739
• CID: 5206684
• Update Time: 2025-07-15

(2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride
• 2-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pentan-1-amine;dihydrochloride
• Z1127236447
• (2-methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine dihydrochloride
• (2-methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})aminedihydrochloride
• n-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-2-methylpentan-1-amine dihydrochloride
• (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride

• Inchi： 1S/C13H20N4.2ClH/c1-3-6-11(2)9-14-10-13-16-15-12-7-4-5-8-17(12)13;;/h4-5,7-8,11,14H,3,6,9-10H2,1-2H3;2*1H
• InChI Key： GJAKHRPRAGUAJW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1=NN=C2C=CC=CN12)CC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 222
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride

Research Briefing on (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine Dihydrochloride (CAS: 1240527-76-7)

The compound (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride (CAS: 1240527-76-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have identified this compound as a potent modulator of specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive functions. Its unique chemical structure, featuring a [1,2,4]triazolo[4,3-a]pyridine core, allows for selective binding to target receptors, making it a promising candidate for the treatment of neurological and psychiatric disorders.

In vitro and in vivo studies have demonstrated that (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride exhibits high affinity for serotonin and dopamine receptors. Preliminary data suggest that it may have anxiolytic and antidepressant effects, with a favorable safety profile compared to existing therapeutics. Researchers are particularly interested in its potential to address treatment-resistant depression, a condition with limited therapeutic options.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches, which are essential for further preclinical and clinical studies. Structural-activity relationship (SAR) studies are ongoing to refine the compound's efficacy and minimize off-target effects.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further investigation. Additionally, long-term safety studies are needed to assess potential adverse effects. Researchers are also exploring the compound's potential in combination therapies, which could enhance its therapeutic efficacy.

In conclusion, (2-Methylpentyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine dihydrochloride represents a novel and exciting avenue in the development of next-generation neuropsychiatric therapeutics. Continued research and development efforts will be crucial to fully realize its clinical potential and address the unmet medical needs in this field.